Cas no 2228748-06-7 (methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228748-06-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5903725
• PubChem ID: 165608771
• Update Time: 2025-06-15

methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2228748-06-7
• EN300-1732209

• Inchi： 1S/C11H18N2O2/c1-13-9(5-3-4-8-12)6-7-10(13)11(14)15-2/h6-7H,3-5,8,12H2,1-2H3
• InChI Key： ZHOKBGNUIXFWFI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CCCCN)N1C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 5-(4-Aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228748-06-7)

Methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228748-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrole ring structure and functional groups, is widely studied for its potential applications in drug development and molecular synthesis. The presence of both amino and ester functionalities makes it a versatile intermediate in organic chemistry, particularly in the design of bioactive molecules.

In recent years, the demand for pyrrole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate due to its structural similarity to naturally occurring alkaloids and its potential as a building block for small-molecule drugs. The compound's CAS number 2228748-06-7 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key trends driving interest in this compound is the rise of precision medicine and targeted drug delivery systems. The aminobutyl side chain in methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate offers opportunities for further functionalization, enabling researchers to tailor its properties for specific biological targets. This aligns with the broader focus on personalized therapeutics, a hot topic in modern pharmacology.

From a synthetic perspective, the ester group in this compound provides a reactive site for hydrolysis or transesterification, making it valuable for prodrug design. Prodrugs are increasingly important in improving drug bioavailability and reducing side effects, which explains why queries like "pyrrole-based prodrugs" and "ester derivatives in drug development" are trending in search engines. The compound's CAS 2228748-06-7 is often associated with these discussions, highlighting its utility in innovative drug formulations.

Another area of interest is the compound's potential role in neuropharmacology. The pyrrole ring is a common motif in compounds affecting neurotransmitter systems, and the 4-aminobutyl side chain resembles structures found in neuromodulators. This has led to speculation about its applicability in central nervous system (CNS) drug discovery, a field where researchers are actively seeking new chemical entities with improved blood-brain barrier permeability.

Environmental and green chemistry considerations also play a role in the compound's appeal. As the pharmaceutical industry shifts toward sustainable synthesis, intermediates like methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate are being evaluated for their compatibility with catalytic processes and biodegradability. These aspects are frequently searched in conjunction with the compound's CAS number, indicating a growing intersection between synthetic efficiency and environmental responsibility.

In analytical chemistry, the compound's distinct spectral properties (e.g., NMR and mass spectrometry signatures) make it a useful reference material. Laboratories often search for "CAS 2228748-06-7 spectral data" or "methyl pyrrole carboxylate characterization" to support structural elucidation workflows. Its well-defined molecular weight and fragmentation patterns are valuable for method development in high-throughput screening.

Looking ahead, the compound's adaptability positions it as a candidate for combinatorial chemistry libraries. With the rise of AI-driven drug discovery, datasets containing pyrrole-2-carboxylate derivatives are in high demand for machine learning models predicting bioactivity. This aligns with the broader trend of integrating computational chemistry with experimental research, a synergy that could accelerate the development of next-generation therapeutics.

In summary, methyl 5-(4-aminobutyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228748-06-7) represents a multifaceted tool in modern chemistry and drug development. Its structural features, combined with emerging scientific priorities like sustainability, personalized medicine, and computational design, ensure its continued relevance in research pipelines worldwide.